Cas no 15266-38-3 (Evocarpine)

Evocarpine Properties

Names and Identifiers

• (Z)-1-Methyl-2-(tridec-8-en-1-yl)quinolin-4(1H)-one
• 4(1H)-Quinolinone,1-methyl-2-(8Z)-8-tridecen-1-yl-
• Evocarpine
• 1-Methyl-2-(8Z)-8-tridecenyl-4(1H)-quinolinone
• [ "" ]
• 1-Methyl-2-[(Z)-8-tridecenyl]-4(1H)-quinolone
• 1-Methyl-2-[(Z)-8-tridecenyl]-4(1H)-quinolinone
• 1-Methyl-2-[(Z)-8-tridecenyl]quinoline-4(1H)-one
• 1-Methyl-2-[(Z)-8-tridecene-1-yl]quinoline-4(1H)-one
• 7659AA
• C16956
• 1-methyl-2-[(z)-8-tridecenyl]-4-(1h)-quinolone
• Q27149864
• HY-N2060
• AKOS016010722
• SCHEMBL15944383
• CHEMBL5173740
• CS-0018549
• 15266-38-3
• 1-methyl-2-[(Z)-tridec-8-enyl]quinolin-4-one
• CHEBI:80821
• MS-25177
• 1-methyl-2-[(E)-tridec-8-enyl]quinolin-4-one
• CS-0532102
• HWFYWIVOYBPLQU-VOTSOKGWSA-N
• AKOS032949089
• HY-N10456
• 4(1H)-Quinolone, 1-methyl-2-(8-tridecenyl)-
• 98393-27-2
• 1-Methyl-2-(8E)-8-tridecenyl-4(1H)-quinolinone
• 1-Methyl-2-[(8E)-8-tridecenyl]-4(1H)-quinolinone #
• (E)-1-Methyl-2-(tridec-8-en-1-yl)quinolin-4(1H)-one
• FT-0697732
• 1-methyl-2-tridec-8-enylquinolin-4-one
• +Expand

• MDL： MFCD22125019
• InChIKey： HWFYWIVOYBPLQU-SREVYHEPSA-N
• Inchi： 1S/C23H33NO/c1-3-4-5-6-7-8-9-10-11-12-13-16-20-19-23(25)21-17-14-15-18-22(21)24(20)2/h6-7,14-15,17-19H,3-5,8-13,16H2,1-2H3/b7-6-
• SMILES： O=C1C2=C([H])C([H])=C([H])C([H])=C2N(C([H])([H])[H])C(=C1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])/C(/[H])=C(/[H])\C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 339.25600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 11
• Monoisotopic Mass: 339.256215
• Heavy Atom Count: 25
• Complexity: 451
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.3
• Topological Polar Surface Area: 20.3
• Molecular Weight: 339.5

Experimental Properties

• LogP: 6.16800
• PSA: 22.00000
• Refractive Index: 1.532
• Boiling Point: 459℃ at 760 mmHg
• Melting Point: 34-38 ºC
• Vapor Pressure: No data available
• Flash Point: 157.8°C
• Solubility: Insuluble (1.1E-4 g/L) (25 ºC),
• Color/Form: Powder
• Density: 0.975±0.06 g/cm3 (20 ºC 760 Torr),